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For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of 2-Methoxy-4,5-dimethylaniline, a
substituted aniline of interest in organic synthesis and medicinal chemistry. As a Senior
Application Scientist, this document is structured to deliver not just data, but also to provide
context and insight into the practical application and scientific rationale behind the information
presented. It is important to note that 2-Methoxy-4,5-dimethylaniline is a less common
chemical entity, and as such, some of the data herein, particularly regarding its specific
synthesis and physicochemical properties, is based on established principles of organic
chemistry and data from closely related structural analogs. This guide aims to be a valuable
resource for researchers considering the use of this molecule in their synthetic and drug
discovery endeavors.

Chemical Identity and Synonyms

The unambiguous identification of a chemical substance is foundational to all scientific work. 2-
Methoxy-4,5-dimethylaniline is systematically named and can be identified through its unique
structural representation.
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While a specific CAS (Chemical Abstracts Service) number for 2-Methoxy-4,5-dimethylaniline
is not readily found in major commercial or regulatory databases, indicating its status as a
niche research chemical, it can be unequivocally identified by its IUPAC name and other
systematic identifiers.

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value

IUPAC Name 2-Methoxy-4,5-dimethylaniline

Systematic Name 4,5-Dimethyl-2-methoxyaniline

Other Synonyms 2-Amino-4,5-dimethylanisole

Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol

inChi INChl=1S/C9H13NO/c1-6-4-8(11-3)7(10)5-6/h4-
5H,10H2,1-3H3

InChlKey Not available

SMILES CC1=CC(=C(C=C1)N)OC

Physicochemical Properties

The physical and chemical properties of a molecule dictate its behavior in both reactive and
biological systems. The data presented below is a combination of predicted values and
experimental data from structurally similar compounds, such as 2-Methoxy-5-methylaniline
(CAS 120-71-8) and 4,5-Dimethoxy-2-methylaniline (CAS 41864-45-3).

Table 2: Physicochemical Properties
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Property Value/information Source/Basis

Expected to be a solid at room

temperature, potentially

crystalline, and may range ) N
Appearance ) Analogy with related anilines[2]

from off-white to brown,

darkening upon exposure to air

and light.

Estimated to be in the range of
) ) 50-70 °C. For comparison, 2- o ]
Melting Point - Estimation based on isomers
Methoxy-5-methylaniline has a

melting point of 50-52 °C.[3]

Predicted to be around 240-
260 °C at atmospheric
Boiling Point pressure. 2-Methoxy-5- Estimation based on isomers
methylaniline has a boiling
point of 235 °C.[3]

Expected to have low solubility
N in water and good solubility in ) N
Solubility ] General properties of anilines
organic solvents such as

ethanol, ether, and acetone.

The anilinic nitrogen is

expected to have a pKa of _ o
pKa ) ) Chemical principles

approximately 4-5, typical for

substituted anilines.

Synthesis of 2-Methoxy-4,5-dimethylaniline: A
Proposed Protocol

While a specific, validated synthesis for 2-Methoxy-4,5-dimethylaniline is not prominently
available in the literature, a reliable synthetic route can be proposed based on established
methodologies for analogous compounds. The most logical approach involves the nitration of a
suitable precursor followed by reduction. A plausible multi-step synthesis starting from
commercially available 1,2-dimethylbenzene (o-xylene) is outlined below.
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Proposed Synthetic Pathway

The proposed synthesis involves three key steps:

Nitration of 1,2-dimethyl-4-methoxybenzene.

Reduction of the resulting nitro compound to the target aniline.

The starting material, 1,2-dimethyl-4-methoxybenzene, can be prepared from 3,4-

dimethylphenol.

Proposed synthetic pathway for 2-Methoxy-4,5-dimethylaniline.

Step 1: Methylation at Step 3: Reduction

Dimethyl sulfate,
NaOH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098992#2-methoxy-4-5-dimethylaniline-cas-number-
and-synonyms-list]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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